(5Z)-5-(4-{2-[4-(butan-2-yl)phenoxy]ethoxy}benzylidene)-1-(4-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione

• Molecular Formula: C30H30N2O5
• Molecular Weight: 498.6 g/mol
• IUPAC Name: (5Z)-5-[[4-[2-(4-butan-2-ylphenoxy)ethoxy]phenyl]methylidene]-1-(4-methylphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C30H30N2O5/c1-4-21(3)23-9-15-26(16-10-23)37-18-17-36-25-13-7-22(8-14-25)19-27-28(33)31-30(35)32(29(27)34)24-11-5-20(2)6-12-24/h5-16,19,21H,4,17-18H2,1-3H3,(H,31,33,35)/b27-19-
• InChI Key: DMROIIMGDMCNPV-DIBXZPPDSA-N
• Isomeric SMILES: CCC(C)C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)/C=C\3/C(=O)NC(=O)N(C3=O)C4=CC=C(C=C4)C
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C=C3C(=O)NC(=O)N(C3=O)C4=CC=C(C=C4)C

Description

The compound (5Z)-5-(4-{2-[4-(butan-2-yl)phenoxy]ethoxy}benzylidene)-1-(4-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione is a complex organic molecule with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a pyrimidine core substituted with various functional groups, making it a subject of interest for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-(4-{2-[4-(butan-2-yl)phenoxy]ethoxy}benzylidene)-1-(4-methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione typically involves multiple steps, including the formation of the pyrimidine core and subsequent functionalization. The synthetic route may involve:

Formation of the Pyrimidine Core: This can be achieved through a condensation reaction between a suitable diketone and urea under acidic or basic conditions.

Final Assembly: The final step involves the formation of the benzylidene moiety through a condensation reaction between the functionalized pyrimidine and a suitable aldehyde.

Industrial Production Methods

Industrial production